(Diphenoxy)tungsten tetrachloride
Overview
Description
(Diphenoxy)tungsten tetrachloride, or (DPT)WCl4, is a chemical compound composed of tungsten and chlorine. It is an inorganic compound that is used in scientific research applications. It has a variety of uses, including in the synthesis of other compounds, as a catalyst, and as a reagent for biochemical and physiological studies.
Scientific Research Applications
((Diphenoxy)tungsten tetrachloride)WCl4 has a variety of scientific research applications. It is used as a catalyst in organic synthesis, as a reagent for biochemical and physiological studies, and as a precursor for other compounds. It is also used in the synthesis of polymers, in the production of pharmaceuticals, and in the production of specialty chemicals.
Mechanism of Action
The mechanism of action of ((Diphenoxy)tungsten tetrachloride)WCl4 is not fully understood. However, it is believed that the tungsten atom in the compound acts as a Lewis acid, and the chlorine atoms act as Lewis bases. This allows the compound to act as a catalyst in organic synthesis reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((Diphenoxy)tungsten tetrachloride)WCl4 are not well understood. However, it has been shown to have a mild antimicrobial effect, and it has been used in the synthesis of compounds that have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The main advantage of ((Diphenoxy)tungsten tetrachloride)WCl4 is its low cost and availability. It is also easy to synthesize and store, and it can be used as a catalyst in a variety of reactions. However, it is toxic and should be handled with caution. It is also not very stable and can decompose if exposed to heat, light, or air.
Future Directions
There are many potential future directions for ((Diphenoxy)tungsten tetrachloride)WCl4 research. These include further exploration of its antimicrobial properties, the development of new compounds based on its structure, and the exploration of its potential therapeutic applications. Additionally, further research into its mechanism of action and its biochemical and physiological effects could provide valuable insights into its potential uses.
Synthesis Methods
The synthesis of ((Diphenoxy)tungsten tetrachloride)WCl4 can be achieved via a reaction between tungsten oxide and chlorine gas. This reaction can be carried out in a laboratory setting by mixing tungsten oxide and chlorine gas in a flask. The mixture is then heated to a temperature of 300-400°C and the reaction is allowed to proceed. The reaction produces ((Diphenoxy)tungsten tetrachloride)WCl4 as a white solid.
properties
IUPAC Name |
phenol;tetrachlorotungsten |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C6H6O.4ClH.W/c2*7-6-4-2-1-3-5-6;;;;;/h2*1-5,7H;4*1H;/q;;;;;;+4/p-4 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIHHNZWZBWUETG-UHFFFAOYSA-J |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)O.C1=CC=C(C=C1)O.Cl[W](Cl)(Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Cl4O2W |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
513.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Diphenoxy)tungsten tetrachloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(3-Bromo-1H-1,2,4-triazol-5-yl)methyl]amine dihydrobromide, 95%](/img/structure/B6295113.png)
![8-(t-Butoxycarbonyl)-2,8-diazaspiro[4.5]decane-3-carboxylic acid hydrochloride, 95%](/img/structure/B6295119.png)
![8-t-Butyl 3-ethyl 2,8-diazaspiro[4.5]decane-3,8-dicarboxylate hydrochloride, 95%](/img/structure/B6295124.png)
![([1,3]Oxazolo[4,5-b]pyridin-2-ylmethyl)amine tetrakis(trifluoroacetate), 95%](/img/structure/B6295150.png)
![[(1-Ethyl-1H-imidazol-4-yl)methyl]amine dihydrochloride, 95%](/img/structure/B6295156.png)
![([1,3]Oxazolo[4,5-b]pyridin-2-ylmethyl)amine tris(trifluoroacetate), 95%](/img/structure/B6295159.png)
![1-[(1S,2S)-2-(Dimethylamino)-1,2-diphenylethyl]-3-[(R)-1-(naphthalen-1-yl)ethyl]thiourea, 95%, (99% ee)](/img/structure/B6295198.png)
![N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(2R)-2-(dimethylamino)-3-methylbutyl]thiourea, 98%, (99% ee)](/img/structure/B6295213.png)